BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
(Piperidin-3-yloxy)pyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Piperidin-3-yloxy)pyridine

Cat. No.: B1334390

Essential Safety and Handling Guide for 2-
(Piperidin-3-yloxy)pyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Piperidin-3-yloxy)pyridine. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

CAS Number: 862718-70-5[1]

Molecular Formula: C10H1aN20[1]

Molecular Weight: 178.23 g/mol [1]

Appearance: Pale yellow solid or liquid[1]

Storage: Store at 0-8°CJ[1]

Hazard Summary

While a specific Safety Data Sheet (SDS) for 2-(Piperidin-3-yloxy)pyridine is not readily
available in the provided search results, its hazards can be inferred from its structural
components: a pyridine ring and a piperidine moiety. Pyridine and its derivatives are often toxic,
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flammable, and can be absorbed through the skin.[2][3] Inhalation of vapors and skin contact
should be minimized.[2][3]

Potential Hazards:

May cause skin, eye, and respiratory irritation.[4][5]

Harmful if swallowed, in contact with skin, or if inhaled.[6][7]

Suspected of causing cancer.[6]

May be a flammable liquid and vapor.[6][8]

Personal Protective Equipment (PPE)

A summary of recommended PPE for various laboratory activities involving 2-(Piperidin-3-
yloxy)pyridine is provided below.
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Experimental Protocol: Safe Handling Procedure

1. Engineering Controls:

o Always handle 2-(Piperidin-3-yloxy)pyridine in a properly functioning certified chemical

fume hood to minimize inhalation exposure.[2][3]

o Ensure an emergency eyewash station and safety shower are readily accessible.[3]

2. Personal Protective Equipment (PPE):
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o Wear the appropriate PPE as detailed in the table above. This includes at a minimum a lab
coat, safety goggles, and compatible gloves (nitrile or butyl rubber are recommended for
pyridine derivatives).[2][3]

3. Handling:

e Avoid contact with skin, eyes, and clothing.[4]

e Avoid breathing vapors or mist.[4][10]

o Keep the container tightly closed when not in use.[2][4][10]

» Use non-sparking tools and take measures to prevent the buildup of electrostatic charge, as
pyridine derivatives can be flammable.[10][11]

e Wash hands thoroughly with soap and water after handling.[3]

4. Storage:

e Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][8]
o Keep containers tightly closed to prevent absorption of moisture from the air.[2]

o Store away from incompatible materials such as strong oxidizing agents and acids.[8]

Disposal Plan

All waste containing 2-(Piperidin-3-yloxy)pyridine must be treated as hazardous waste.
1. Waste Collection:
o Collect waste in a designated, properly labeled, and sealed container.

o Contaminated consumables (e.g., gloves, absorbent materials) should also be disposed of
as hazardous waste.[3]

2. Storage of Waste:
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Store waste containers in a designated, well-ventilated, and cool area away from
incompatible materials.[3]

3. Disposal Method:

Arrange for disposal by a licensed disposal company in accordance with local, state, and
federal regulations.[10]

Incineration is a common disposal method for pyridine-containing waste.[12]

Emergency Procedures

Spill Response:
o Small Spill (inside a fume hood):

o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[3] Do not use
combustible materials.

o Clean the spill area with a suitable solvent and then wash with soap and water.[3]

o Collect all cleanup materials in a sealed container for hazardous waste disposal.
o Large Spill (or any spill outside a fume hood):

o Evacuate the immediate area and alert colleagues.[3]

o Ensure the area is well-ventilated.[3]

o Contact your institution's environmental health and safety (EHS) office immediately.
First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek medical attention.[5]

o Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation persists.
[10]
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[5]

 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical
attention.[10]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and steps for the safe handling and

disposal of 2-(Piperidin-3-yloxy)pyridine.
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Start: Handling 2-(Piperidin-3-yloxy)pyridine

Preparation:
- Verify fume hood certification
- Gather all necessary PPE

Y

Don Appropriate PPE:
- Lab coat
- Safety goggles
- Compatible gloves

Chemical Handling in Fume Hood:
- Weighing
- Preparing solutions
- Conducting reactions

After use

Spill Occurs?

Proper Storage:

= gl el=s) ey Yes, small & in hood Yes, large or outside hood

- Cool, dry, well-ventilated area
- Away from incompatibles

Small Spill Procedure:
- Contain with inert material
- Clean area
- Dispose of waste

No

Large Spill Procedure:
- Evacuate area

- Alert others
- Contact EHS

A

ITask complete Waste Generation

Hazardous Waste Disposal:
- Collect in labeled, sealed container
- Store in designated area

- Arrange for licensed disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-(Piperidin-3-yloxy)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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